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Rimacalib Storage & Handling Specifications

The table below summarizes the key storage and handling information for Rimacalib as provided by the

supplier [1].

Specification

Details

Product Name

Molecular Formula

Form Supplied

Purity

Recommended Long-Term Storage

Solubility

Stock Solution Storage

Rimacalib (SMP-114) [1]

C22H23FN402 [1] [2]

Solid Powder [1]

>98% [1]

-20°C, dry, and dark for up to 1 year [1]
125 mg/mL in DMSO (316.90 mM) [1]

0 - 4°C for 1 month [1]
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Experimental Handling & Stability Guidance

For reliable experimental results, please adhere to the following protocols for handling and troubleshooting

Rimacalib.

Sample Preparation & Storage Workflow

This diagram outlines the core handling procedure based on manufacturer specifications [1]:
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Rimacalib Sample Handling Workflow

Store solid powder
at -20°C (dark & dry)

'

Weigh powder at room
temperature

'

Dissolve in DMSO to
125 mg/mL stock

'

Store stock solution
at 0-4°C

'

Use within 1 month

Ready for Experiment

Click to download full resolution via product page

Troubleshooting Common Stability Issues

If you encounter problems, consider these potential causes and solutions:
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Issue Potential Cause Recommended Action

Unexpectedly low Stock solution degradation. Confirm stock solution is not older than 1

activity month [1]. Prepare fresh aliquots more
frequently.

Precipitation in Solubility limit exceeded upon Ensure final DMSO concentration is

assay buffer dilution from DMSO stock. compatible with assay. Perform serial dilution

or use a solubilizing agent.

Variable results Inconsistent handling leading Store powder desiccated at consistent -20°C
between to freeze-thaw cycles or water  [1]. Aliquot stock solution to avoid repeated
experiments absorption. freeze-thaw.

FAQ on Storage Conditions

Q1: Can Rimacalib be stored at -80°C for long-term stability? While the supplier's specified condition is
-20°C [1], storing highly sensitive biological materials at -80°C is a common practice in pharmaceuticals for
long-term stability, particularly for labile compounds [3]. However, the impact of -80°C storage on
Rimacalib's chemical integrity has not been explicitly studied in the available literature. If you choose to

store it at -80°C, it is crucial to:

¢ Validate Stability: Perform analytical tests (e.g., HPLC) to confirm the compound's integrity after
storage at -80°C and upon thawing.

¢ Prevent Freeze-Thaw Cycles: Create single-use aliquots to avoid repeated freezing and thawing,
which can degrade the compound.

Q2: What is the basis for the current storage recommendation? The recommended -20°C storage for the
solid powder is standard for many small molecule inhibitors to maintain chemical stability over a 12-month
period [1]. The limited 1-month shelf life for the stock solution at 0-4°C suggests the compound is more

stable in a dry, solid form and may degrade in solution [1].

Q3: How should I handle Rimacalib for in vitro experiments? Always work with the solid powder at
room temperature to minimize moisture absorption. Gently vortex and sonicate the stock solution to ensure it

is fully dissolved and homogeneous before use [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Rimacalib — Xcess Biosciences [xcesshio.com]
2. Rimacalib: Uses, Interactions, Mechanism of Action [go.drugbank.com]
3. Stability Storage Conditions In Pharma Industry | GMP Insiders [gmpinsiders.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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